1-Bromo-2-ethoxy-3-methoxybenzene

• IUPAC Name: 1-bromo-2-ethoxy-3-methoxybenzene
• InChI: InChI=1S/C9H11BrO2/c1-3-12-9-7(10)5-4-6-8(9)11-2/h4-6H,3H2,1-2H3
• InChI Key: UVIWKJHCRUAJIM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC=C1Br)OC
• Molecular Formula: C9H11BrO2
• Molecular Weight: 231.09 g/mol

Description

1-Bromo-2-ethoxy-3-methoxybenzene is a chemical compound with the molecular formula C9H11BrO2. It is a derivative of benzene, which is one of the fundamental structures in organic chemistry.

Molecular Structure Analysis

The molecular structure of 1-Bromo-2-ethoxy-3-methoxybenzene consists of a benzene ring with bromo, ethoxy, and methoxy substituents. The exact positions of these substituents on the benzene ring can be determined by the numbering in the compound’s name.

Scientific Research Applications

Pharmaceutical Research

In pharmaceutical research, 1-Bromo-2-ethoxy-3-methoxybenzene serves as a precursor in the synthesis of complex molecules. , which are pivotal in creating active pharmaceutical ingredients (APIs).

Organic Synthesis

. The bromo group acts as a good leaving group, allowing for the introduction of various organoboron reagents to form carbon-carbon bonds, which is a fundamental step in constructing organic frameworks.

Material Science

In material science, 1-Bromo-2-ethoxy-3-methoxybenzene can be involved in the development of new polymeric materials. , it can be incorporated into polymers, potentially altering their physical properties for specific applications.

Chemical Research

Chemical research leverages 1-Bromo-2-ethoxy-3-methoxybenzene in studying reaction mechanisms. and the stability of intermediates formed during such processes.

Industrial Processes

Industrially, 1-Bromo-2-ethoxy-3-methoxybenzene can be a starting material for the synthesis of dyes, fragrances, and other fine chemicals. .

Mechanism of Action

Target of Action:

The primary target of 1-Bromo-2-ethoxy-3-methoxybenzene is the benzene ring in organic compounds. The benzene ring is a key structural component in many organic molecules, and its reactivity plays a crucial role in the synthesis of numerous chemical compounds .

Mode of Action:

1-Bromo-2-ethoxy-3-methoxybenzene undergoes electrophilic aromatic substitution reactions. In the first, slow or rate-determining step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate. In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .

Biochemical Pathways:

The compound’s interaction with the benzene ring can lead to the formation of various derivatives through electrophilic aromatic substitution reactions. These reactions are part of broader biochemical pathways involved in the synthesis of a wide range of organic compounds .

Result of Action:

The result of the compound’s action is the formation of a substituted benzene ring. This reaction is a key step in the synthesis of various organic compounds, including pharmaceuticals, dyes, and polymers .